Cas no 2229546-01-2 (2-methyl-3-(oxiran-2-yl)methylpyrazine)

• Product Name: 2-methyl-3-(oxiran-2-yl)methylpyrazine
• CAS No: 2229546-01-2
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 6150241
• PubChem ID: 165971666
• Update Time: 2025-06-08

2-methyl-3-(oxiran-2-yl)methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(oxiran-2-yl)methylpyrazine
• EN300-1743461
• 2-methyl-3-[(oxiran-2-yl)methyl]pyrazine
• 2229546-01-2

• Inchi： 1S/C8H10N2O/c1-6-8(4-7-5-11-7)10-3-2-9-6/h2-3,7H,4-5H2,1H3
• InChI Key： VIVLBDINRDJRSE-UHFFFAOYSA-N
• SMILES： O1CC1CC1C(C)=NC=CN=1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-methyl-3-(oxiran-2-yl)methylpyrazine

Professional Introduction to 2-methyl-3-(oxiran-2-yl)methylpyrazine (CAS No. 2229546-01-2)

2-methyl-3-(oxiran-2-yl)methylpyrazine, identified by the Chemical Abstracts Service Number (CAS No.) 2229546-01-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazine class, characterized by a six-membered aromatic ring containing two adjacent nitrogen atoms. The presence of an oxirane (epoxide) functional group at the 3-position and a methyl group at the 2-position introduces unique reactivity and potential biological activity, making it a valuable scaffold for drug discovery and synthetic chemistry.

The structural features of 2-methyl-3-(oxiran-2-yl)methylpyrazine contribute to its versatility in chemical transformations. The oxirane ring, a three-membered cyclic ether, is known for its high reactivity, enabling nucleophilic ring-opening reactions that can be exploited to form new carbon-carbon or carbon-nitrogen bonds. This reactivity makes the compound particularly useful in constructing more complex molecular architectures, which is a common strategy in medicinal chemistry to enhance binding affinity and selectivity.

In recent years, there has been growing interest in pyrazine derivatives due to their demonstrated biological properties. Pyrazines are found in numerous natural products and pharmaceuticals, exhibiting activities ranging from antimicrobial and anti-inflammatory to anticancer and central nervous system (CNS) effects. The specific substitution pattern of 2-methyl-3-(oxiran-2-yl)methylpyrazine may confer unique pharmacological properties, making it a promising candidate for further investigation.

One of the most compelling aspects of 2-methyl-3-(oxiran-2-yl)methylpyrazine is its potential as a building block for drug development. The oxirane moiety can be selectively functionalized through various chemical reactions, such as epoxide ring-opening with nucleophiles like amines or thiols, allowing for the introduction of diverse pharmacophores. This flexibility enables chemists to generate libraries of derivatives with tailored properties for screening against biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in drug design. Pyrazines, in particular, have been extensively studied for their ability to interact with biological macromolecules such as enzymes and receptors. The electron-deficient nature of the pyrazine ring enhances its binding interactions, making it an ideal platform for developing small-molecule inhibitors or agonists. The additional methyl group at the 2-position may further modulate electronic properties and steric interactions, contributing to improved drug-like characteristics.

The oxirane functional group at the 3-position of 2-methyl-3-(oxiran-2-yl)methylpyrazine adds another layer of complexity and utility. Epoxides are well-known for their ability to undergo regioselective opening reactions, which can be harnessed to introduce specific substituents into the molecule. This capability is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for optimizing biological activity.

Current research trends in pharmaceutical chemistry emphasize the development of multifunctional compounds that can address multiple targets or exhibit synergistic effects. 2-methyl-3-(oxiran-2-yl)methylpyrazine fits well within this paradigm, as its structural features allow for modifications that could yield molecules with enhanced therapeutic profiles. For instance, derivatization of the oxirane ring could lead to novel bioisosteres or functional groups that improve solubility, metabolic stability, or cell permeability.

The compound's potential applications extend beyond traditional drug discovery. Its unique reactivity makes it a valuable intermediate in synthetic organic chemistry, enabling access to complex scaffolds that may inspire new chemical methodologies. Additionally, advances in computational chemistry and high-throughput screening technologies have made it feasible to rapidly evaluate large libraries of heterocyclic compounds like 2-methyl-3-(oxiran-2-yl)methylpyrazine, accelerating the discovery process.

In conclusion, 2-methyl-3-(oxiran-2-yl)methylpyrazine (CAS No. 2229546-01-2) represents a promising chemical entity with significant potential in pharmaceutical research and development. Its structural features—combining a pyrazine core with an oxirane functional group—offer unique opportunities for chemical manipulation and biological exploration. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in shaping the future of medicine.